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Compound of Interest

Compound Name: Col003

Cat. No.: B1669289

Introduction

Col003 is a potent and selective small-molecule inhibitor of Heat Shock Protein 47 (Hsp47), a
molecular chaperone crucial for the proper folding and secretion of procollagen.[1][2] By
competitively binding to the collagen-binding site of Hsp47, Col003 disrupts the Hsp47-
collagen interaction, leading to the destabilization of the procollagen triple helix and
subsequent inhibition of collagen secretion.[1][2] These characteristics make Col003 a valuable
tool for in vitro research in fibrosis, cancer, and other collagen-related pathologies.

Mechanism of Action

Col003's primary mechanism of action is the inhibition of the protein-protein interaction
between Hsp47 and procollagen within the endoplasmic reticulum. This disruption prevents the
proper maturation and secretion of collagen, effectively reducing its extracellular accumulation.

[1]3]

Signaling Pathways Affected by Col003

In the context of collagen-induced platelet activation, Col003 has been shown to inhibit several
downstream signaling pathways by blocking the initial interaction with the glycoprotein VI
(GPVI) receptor.[4][5][6][ 7] Additionally, in neurological studies, Col003 has been implicated in
the modulation of the JAK2/STAT3 signaling pathway.[8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Col003]. BenchChem, [2025]. [Online PDF]. Available at:
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culture]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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